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Compound of Interest

Compound Name: Mecarbam

Cat. No.: B1676128 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Mecarbam. It offers a procedural, step-by-step framework

for safe operational and disposal plans, ensuring the well-being of laboratory personnel and

environmental protection.

Mecarbam Hazard Profile and Safety Data
Mecarbam is an organophosphate pesticide classified as highly hazardous.[1] It is toxic if

swallowed and in contact with skin, and very toxic to aquatic life with long-lasting effects.[2][3]

[4] Adherence to stringent safety protocols is mandatory to mitigate exposure risks.
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Property Value

GHS Hazard Class

Acute Toxicity, Oral (Category 3); Acute Toxicity,

Dermal (Category 3); Hazardous to the Aquatic

Environment, Acute (Category 1); Hazardous to

the Aquatic Environment, Chronic (Category 1)

[2]

Signal Word Danger[2]

CAS Number 2595-54-2[5]

Molecular Formula C10H20NO5PS2[5][6][7]

LD50 (Oral, Rabbit) 60 mg/kg[4]

WHO Classification Ib (Highly hazardous)[1]

IMDG Transport Hazard Class 6.1[1]

UN Number UN3018[1][2]

Experimental Protocol: Safe Handling of Mecarbam
1. Pre-Operational Checks:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment to

identify potential hazards and ensure all safety measures are in place.

Safety Equipment: Ensure a calibrated chemical fume hood is operational. Verify that an

eyewash station and safety shower are readily accessible and functional.[3]

Personal Protective Equipment (PPE) Inspection: Before each use, inspect all PPE for

integrity. Check gloves for any signs of degradation or punctures.[3]

2. Required Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., barrier laminate, butyl rubber, nitrile

rubber).[3][8] Do not wear cotton, leather, or canvas gloves.[8]
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Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[3] If

there is a splash hazard, a face shield must be worn in addition to goggles.[3]

Skin and Body Protection: Wear an impervious laboratory coat or chemical-resistant

coveralls.[3][9] Ensure shoes are fully enclosed.[3] For tasks with a higher risk of spills, a

chemical-resistant apron is required.[8][9]

Respiratory Protection: Use a suitable respirator if engineering controls like a fume hood are

insufficient or when aerosols may be generated.[3][8] All respiratory protection programs

must comply with relevant standards.

3. Handling Procedure:

Ventilation: All handling of Mecarbam must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to avoid inhalation of vapors or aerosols.[2]

[3]

Avoid Contact: Avoid all direct contact with the substance.[3]

General Hygiene: Do not eat, drink, or smoke in areas where Mecarbam is handled.[2][3][6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2][3][6] Immediately change contaminated clothing.

Emergency Response Plan
1. Spills:

Small Spills: For liquid spills, absorb the material using an inert, non-combustible material

like sand or diatomite.[2][10] Carefully collect the absorbed material and place it in a sealed,

labeled container for disposal.[2][10]

Large Spills: Isolate the spill area for at least 50 meters (150 feet) in all directions.[7] Keep

unauthorized personnel away and stay upwind.[7] Ventilate closed spaces before entering.[7]

Environmental Protection: Do not allow Mecarbam to enter drains or water courses.[2][10]

2. Exposure:
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.[6] If breathing has stopped, provide artificial

respiration.

If on Skin: Take off immediately all contaminated clothing.[2] Wash the skin with plenty of

soap and water.[2][6] Call a POISON CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2][6]

If Swallowed: Rinse mouth.[2][6] Immediately call a POISON CENTER or doctor.[2][6] Do

NOT induce vomiting.[11]

Disposal Plan
The disposal of Mecarbam must be handled by a licensed hazardous waste disposal service.

[2][12] Direct release into the environment or discharge into the sewer system is strictly

prohibited.[2][12]

1. Waste Collection:

Collect all Mecarbam waste, including contaminated materials, in a designated, compatible,

and tightly sealed container.[2][12]

2. Labeling and Storage:

Immediately affix a "Hazardous Waste" label to the container.[12]

The label must include the full chemical name "Mecarbam" and the specific hazards: "Toxic,"

"Harmful if Swallowed," and "Marine Pollutant."[12]

Store the waste container in a designated, cool, dry, and well-ventilated area, away from

direct sunlight and sources of ignition.[3][10] The storage area should not have drain or

sewer access.[2]

Use secondary containment to prevent spills.[12]

3. Disposal:
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Contact your institution's Environmental Health & Safety (EHS) department to arrange for

pickup and disposal by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[2][12]

Do not mix Mecarbam waste with other waste. Handle uncleaned containers as you would

the product itself.

Workflow for Handling Mecarbam
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Mecarbam Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Mecarbam.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1676128?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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